Cas no 92381-17-4 (O-4-(trifluoromethyl)phenylhydroxylamine)
O-4-(trifluoromethyl)phenylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- Hydroxylamine, O-[4-(trifluoromethyl)phenyl]-
- YVQRIPAYKQMJME-UHFFFAOYSA-N
- CS-0163363
- O-[4-(trifluoromethyl)phenyl]hydroxylamine
- EN300-209606
- SCHEMBL8087112
- BS-17990
- 92381-17-4
- O-(4-(Trifluoromethyl)phenyl)hydroxylamine
- AKOS017982514
- MFCD21921073
- A11287
- 856-982-3
- O-4-(trifluoromethyl)phenylhydroxylamine
-
- MDL: MFCD21921073
- Inchi: 1S/C7H6F3NO/c8-7(9,10)5-1-3-6(12-11)4-2-5/h1-4H,11H2
- InChI Key: YVQRIPAYKQMJME-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)ON)(F)F
Computed Properties
- Exact Mass: 177.04014830g/mol
- Monoisotopic Mass: 177.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 202.4±40.0 °C at 760 mmHg
- Flash Point: 76.2±27.3 °C
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
O-4-(trifluoromethyl)phenylhydroxylamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
O-4-(trifluoromethyl)phenylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS742-100mg |
O-4-(trifluoromethyl)phenylhydroxylamine |
92381-17-4 | 97% | 100mg |
890CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS742-250mg |
O-4-(trifluoromethyl)phenylhydroxylamine |
92381-17-4 | 97% | 250mg |
2186CNY | 2021-05-07 | |
| Alichem | A019123183-1g |
O-(4-(Trifluoromethyl)phenyl)hydroxylamine |
92381-17-4 | 97% | 1g |
$585.80 | 2023-08-31 | |
| TRC | T899100-5mg |
O-[4-(trifluoromethyl)phenyl]hydroxylamine |
92381-17-4 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899100-10mg |
O-[4-(trifluoromethyl)phenyl]hydroxylamine |
92381-17-4 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T899100-50mg |
O-[4-(trifluoromethyl)phenyl]hydroxylamine |
92381-17-4 | 50mg |
$ 295.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS742-50mg |
O-4-(trifluoromethyl)phenylhydroxylamine |
92381-17-4 | 97% | 50mg |
288.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS742-200mg |
O-4-(trifluoromethyl)phenylhydroxylamine |
92381-17-4 | 97% | 200mg |
710.0CNY | 2021-07-17 | |
| abcr | AB494598-250 mg |
o-[4-(Trifluoromethyl)phenyl]hydroxylamine; . |
92381-17-4 | 250mg |
€227.90 | 2023-06-15 | ||
| abcr | AB494598-1 g |
o-[4-(Trifluoromethyl)phenyl]hydroxylamine; . |
92381-17-4 | 1g |
€472.30 | 2023-06-15 |
O-4-(trifluoromethyl)phenylhydroxylamine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on O-4-(trifluoromethyl)phenylhydroxylamine
Hydroxylamine, O-[4-(trifluoromethyl)phenyl]- (CAS No. 92381-17-4): A Comprehensive Overview
Hydroxylamine, O-[4-(trifluoromethyl)phenyl]-, identified by its CAS number 92381-17-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a trifluoromethyl group on a phenyl ring, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural properties of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules.
The trifluoromethyl group is a key feature of this compound, influencing its reactivity and stability. This substituent is known for its ability to enhance metabolic stability and lipophilicity in pharmaceutical compounds, making it a popular choice in drug design. The presence of the hydroxylamine moiety further adds to the compound's utility, as hydroxylamine derivatives are widely used in medicinal chemistry for their nucleophilic properties.
In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic compounds. The compound Hydroxylamine, O-[4-(trifluoromethyl)phenyl]- fits well within this trend, offering a promising scaffold for the discovery of new drugs. Its structural motif has been explored in various research studies aimed at identifying compounds with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of fluorinated heterocycles, which are known for their broad spectrum of biological activities. These heterocycles have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The ability to functionalize the trifluoromethyl-substituted phenyl ring provides chemists with a high degree of flexibility, enabling the creation of diverse molecular structures.
The chemical reactivity of Hydroxylamine, O-[4-(trifluoromethyl)phenyl]- is another area of intense study. The hydroxylamine group can participate in various reactions, including nucleophilic substitution and condensation reactions, which are fundamental to organic synthesis. This reactivity makes it an invaluable building block for constructing more intricate molecular architectures. Researchers have leveraged these properties to develop novel synthetic routes that improve efficiency and yield.
Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have provided insights into how the trifluoromethyl group influences the molecule's interactions with biological targets. These insights are crucial for rational drug design, as they help predict how a compound will behave within a biological system. By integrating experimental data with computational methods, scientists can optimize the structure-activity relationships of potential drug candidates.
The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of fluorinated compounds like Hydroxylamine, O-[4-(trifluoromethyl)phenyl]-. Fluoroaromatics are known for their improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. These properties make them attractive candidates for developing next-generation drugs. Several clinical trials have investigated derivatives of this compound, demonstrating its potential as an anti-inflammatory agent and an antiviral agent.
In conclusion, Hydroxylamine, O-[4-(trifluoromethyl)phenyl]- (CAS No. 92381-17-4) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of pharmaceutical innovation.
92381-17-4 (O-4-(trifluoromethyl)phenylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)